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Compound of Interest

Compound Name: Ethyl 4,4,4-trifluoroacetoacetate

Cat. No.: B041367 Get Quote

An In-depth Technical Guide to the Physical Properties of Ethyl 4,4,4-trifluoroacetoacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 4,4,4-trifluoroacetoacetate (ETFAA) is a fluorinated organic compound of significant

interest in medicinal chemistry and the synthesis of agrochemicals.[1] Its trifluoromethyl group

imparts unique properties, including enhanced reactivity and solubility in various organic

solvents, making it a valuable building block for creating complex molecules with modified

biological activity and metabolic stability.[1] This guide provides a comprehensive overview of

the core physical properties of ETFAA, complete with experimental protocols for their

determination, to support its application in research and development.

Data Presentation: Physical Properties
The following table summarizes the key physical and chemical properties of Ethyl 4,4,4-
trifluoroacetoacetate, compiled from various sources.
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Property Value

CAS Number 372-31-6[1][2][3][4][5][6][7][8]

Molecular Formula C₆H₇F₃O₃[1][3][4][6][7][9]

Molecular Weight 184.11 g/mol [1][2][3][7][8][9]

Appearance
Colorless to light yellow clear liquid[1][4][6][10]

[11]

Boiling Point 129-132 °C (at 760 mmHg)[1][2][6][10][12][13]

Melting Point -39 °C to -30 °C[1][6][10][12][14]

Density
1.250 - 1.259 g/mL (at 20-25 °C)[1][2][8][10][15]

[16]

Refractive Index (n₂₀/D) 1.375 - 1.380[1][2][4][5][6][10][12][13][14]

Water Solubility 10 g/L (at 20 °C)[6][8][10][11][15][16][17][18]

Solubility in Organics
Soluble in common organic solvents like ethanol

and acetone[11]

Flash Point 28 °C (84 °F)[6][10][12][14][15][16][17]

Vapor Pressure 8 hPa (at 20 °C)[6][17]

Experimental Protocols
Detailed methodologies for determining the key physical properties of liquid compounds like

Ethyl 4,4,4-trifluoroacetoacetate are provided below.

Determination of Boiling Point
The boiling point is determined at atmospheric pressure using distillation.

Apparatus: Round-bottom flask, heating mantle, distillation head with a thermometer,

condenser, and receiving flask.

Procedure:
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Place a sample of Ethyl 4,4,4-trifluoroacetoacetate into the round-bottom flask along

with boiling chips to ensure smooth boiling.

Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just

below the side arm of the distillation head to accurately measure the temperature of the

vapor.

Begin heating the sample gently.

Record the temperature at which the liquid actively boils and a steady stream of

condensate is observed on the thermometer. This temperature, when the first drop of

distillate is collected, is the boiling point.

The temperature should remain constant throughout the distillation of the pure compound.

Determination of Density
The density is determined by measuring the mass of a known volume of the liquid.[19][20][21]

[22]

Apparatus: A pycnometer (density bottle) or a graduated cylinder and an analytical balance.

[19][20]

Procedure (using a graduated cylinder):

Place a clean, dry 10 mL or 25 mL graduated cylinder on the analytical balance and tare

the mass to zero.[19]

Carefully add a specific volume of Ethyl 4,4,4-trifluoroacetoacetate to the graduated

cylinder (e.g., 10.0 mL). Read the volume from the bottom of the meniscus.[19]

Place the graduated cylinder containing the liquid back on the balance and record the

mass.

Calculate the density using the formula: Density (ρ) = Mass (m) / Volume (V).[19]

For higher accuracy, perform the measurement multiple times and calculate the average.

[19] The use of a pycnometer will yield more precise results.
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Determination of Refractive Index
The refractive index, a measure of how light bends as it passes through the substance, is

determined using a refractometer.[23]

Apparatus: An Abbe refractometer, a constant temperature water bath, and a light source

(typically sodium D-line, 589 nm).[23]

Procedure:

Calibrate the Abbe refractometer using a standard with a known refractive index, such as

distilled water.

Ensure the prism surfaces are clean and dry.

Place a few drops of Ethyl 4,4,4-trifluoroacetoacetate onto the surface of the lower

prism.

Close the prisms and allow the sample to reach thermal equilibrium, typically 20°C, by

circulating water from the water bath.

Adjust the light source and move the adjustment knob until the light and dark fields are

clearly visible in the eyepiece.

Turn the dispersion compensator to eliminate any color fringe and sharpen the dividing

line.

Align the sharp dividing line exactly on the crosshairs of the eyepiece.

Read the refractive index value from the instrument's scale.

Determination of Solubility
This protocol determines the solubility of ETFAA in a specific solvent (e.g., water).

Apparatus: A series of vials or test tubes, a calibrated pipette, an analytical balance, a

magnetic stirrer, and a constant temperature bath.
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Procedure:

Add a precise volume of the solvent (e.g., 10 mL of water) to several vials.

Place the vials in a constant temperature bath set to the desired temperature (e.g., 20°C).

Add incrementally increasing, pre-weighed amounts of Ethyl 4,4,4-trifluoroacetoacetate
to each vial.

Stir each mixture vigorously for a set period to ensure equilibrium is reached.

Observe the vials to identify the point of saturation, which is the vial with the highest

concentration of solute where no undissolved liquid phase is visible.

The solubility is expressed as the mass of solute per volume or mass of solvent (e.g., g/L).

For ETFAA in water at 20°C, this is approximately 10 g/L.[6][8][10][11][15][16][17][18]

Mandatory Visualization: Workflow for Physical
Property Characterization
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of a liquid chemical such as Ethyl 4,4,4-trifluoroacetoacetate.
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Caption: Workflow for characterizing the physical properties of a liquid chemical.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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